Cas no 1358156-04-3 (5-bromo-N-2-(morpholin-4-yl)pyrimidin-5-ylfuran-2-carboxamide)

• Product Name: 5-bromo-N-2-(morpholin-4-yl)pyrimidin-5-ylfuran-2-carboxamide
• CAS No: 1358156-04-3
• MF: C₁₃H₁₃BrN₄O₃
• MW: 353.171321630478
• CID: 6451813
• Update Time: 2025-11-01

5-bromo-N-2-(morpholin-4-yl)pyrimidin-5-ylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-2-(morpholin-4-yl)pyrimidin-5-ylfuran-2-carboxamide
• 5-bromo-N-(2-morpholin-4-ylpyrimidin-5-yl)furan-2-carboxamide

• Inchi： 1S/C13H13BrN4O3/c14-11-2-1-10(21-11)12(19)17-9-7-15-13(16-8-9)18-3-5-20-6-4-18/h1-2,7-8H,3-6H2,(H,17,19)
• InChI Key： QTJFHZICBWCELN-UHFFFAOYSA-N
• SMILES： O1C(Br)=CC=C1C(NC1=CN=C(N2CCOCC2)N=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 5-bromo-N-2-(morpholin-4-yl)pyrimidin-5-ylfuran-2-carboxamide

5-Bromo-N-(2-(Morpholin-4-yl)pyrimidin-5-yl)furan-2-carboxamide (CAS No. 1358156-04-3)

5-Bromo-N-(2-(Morpholin-4-yl)pyrimidin-5-yl)furan-2-carboxamide, commonly referred to by its CAS number CAS No. 1358156-04, is a complex organic compound with significant potential in the fields of medicinal chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and development.

The molecular structure of 5-bromo-N-(2-(morpholin-4-yl)pyrimidin-5-yl)furan-2-carboxamide comprises a pyrimidine ring fused with a morpholine group, which is further substituted with a bromine atom at the 5-position. The furan moiety attached to the pyrimidine ring introduces additional electronic and steric properties, making this compound highly versatile for various chemical reactions and biological assays.

Recent studies have highlighted the potential of this compound as a promising candidate in the development of novel therapeutic agents. Researchers have explored its role as an inhibitor of key enzymes involved in cellular signaling pathways, such as the PI3K/AKT/mTOR pathway, which is often dysregulated in cancer cells. The bromine substitution at the 5-position of the pyrimidine ring has been shown to enhance the compound's binding affinity to target proteins, making it a valuable lead for anti-cancer drug development.

In addition to its pharmacological applications, CAS No. 1358156-04-3 has also been investigated for its potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring that the compound is suitable for both laboratory-scale studies and potential large-scale production.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular properties of CAS No. 1358156-04-3. Quantum mechanical calculations have provided insights into its electronic structure, which has been correlated with experimental data obtained from spectroscopic analyses. These studies have not only validated the theoretical models but also provided valuable information for further chemical modifications aimed at improving its bioavailability and efficacy.

In conclusion, CAS No. 1358156-04-3 strong>, or < strong >C AS No 13581 strong > , represents a significant advancement in organic chemistry with wide-ranging applications across multiple disciplines. Its unique structural features, combined with cutting-edge research findings, position it as a key player in the development of novel therapeutic agents and advanced materials.